(1R,2S)-1-Hydroxybutane-1,2,4-tricarboxylate
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Overview
Description
(-)-homoisocitrate(3-) is a homoisocitrate(3-). It is a conjugate base of a (-)-homoisocitric acid.
Scientific Research Applications
Stereocontrolled Synthesis in Biochemical Pathways
(1R,2S)-1-Hydroxybutane-1,2,4-tricarboxylate, a structurally related compound to 2-Methylisocitrate (3-hydroxybutane-1,2,3-tricarboxylic acid), plays a role in the methylcitrate cycle, found in bacteria and fungi. Research by Darley et al. (2003) highlights the stereocontrolled synthesis of (2R,3S)-2-methylisocitrate, a central intermediate in this biochemical pathway, demonstrating the significance of stereochemistry in biological systems (Darley, Selmer, Clegg, Harrington, Buckel, & Golding, 2003).
Synthetic Approaches in Medicinal Chemistry
The compound has been utilized in the stereoselective synthesis of dihydroxyethylene dipeptide isosteres, with potential applications in HIV-protease inhibitors. Benedetti et al. (1999) describe how epoxy alcohols derived from alpha-amino acids can be used to synthesize (1R,2S,3S,4S)-4-amino-2,3-dihydroxynitriles, which are crucial for developing new antiviral drugs (Benedetti, Magnan, Miertus, Norbedo, Parat, & Tossi, 1999).
Applications in Organic Synthesis
Research by Jephcote, Pratt, and Thomas (1989) showcases the synthesis of optically active (E)-1-alkoxymethoxybut-2-enyl(tributyl)stannanes and their thermal reactions with aldehydes. This study reflects the broader utility of compounds like this compound in developing stereocontrolled organic reactions, which are fundamental in synthesizing complex organic molecules (Jephcote, Pratt, & Thomas, 1989).
Biological Production of Malic Acid
The compound is also relevant in the biological production of malic acid, a four-carbon dicarboxylic acid used in various industries. Dai et al. (2018) discuss the significance of biological fermentation processes, including the non-oxidative pathway and glyoxylate cycle, where similar compounds are intermediates, underscoring their industrial relevance (Dai, Zhou, Zhang, Gu, Yang, Zhang, Dong, Ma, Fang, Jiang, & Xin, 2018).
Enantioselective Analysis in Diagnostics
Methylcitric acid, closely related to this compound, is used as a diagnostic marker in certain metabolic diseases. Podebrad et al. (1999) developed an enantioselective gas chromatography-mass spectrometry method for analyzing methylcitric acid, highlighting the clinical importance of such compounds in disease diagnosis and management (Podebrad, Heil, Scharrer, Feldmer, Schulte-Mäter, Mosandl, Sewell, & Böhles, 1999).
Properties
Molecular Formula |
C7H7O7-3 |
---|---|
Molecular Weight |
203.13 g/mol |
IUPAC Name |
(1R,2S)-1-hydroxybutane-1,2,4-tricarboxylate |
InChI |
InChI=1S/C7H10O7/c8-4(9)2-1-3(6(11)12)5(10)7(13)14/h3,5,10H,1-2H2,(H,8,9)(H,11,12)(H,13,14)/p-3/t3-,5+/m0/s1 |
InChI Key |
OEJZZCGRGVFWHK-WVZVXSGGSA-K |
Isomeric SMILES |
C(CC(=O)[O-])[C@@H]([C@H](C(=O)[O-])O)C(=O)[O-] |
SMILES |
C(CC(=O)[O-])C(C(C(=O)[O-])O)C(=O)[O-] |
Canonical SMILES |
C(CC(=O)[O-])C(C(C(=O)[O-])O)C(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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